4-(3,3-difluorocyclobutyl)-1H-imidazole

• Molecular Formula: C7H8F2N2
• Molecular Weight: 158.15 g/mol
• IUPAC Name: 5-(3,3-difluorocyclobutyl)-1H-imidazole
• InChI: InChI=1S/C7H8F2N2/c8-7(9)1-5(2-7)6-3-10-4-11-6/h3-5H,1-2H2,(H,10,11)
• InChI Key: XGQOVEVOFUKJGV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)C2=CN=CN2

Description

4-(3,3-Difluorocyclobutyl)-1H-imidazole is a synthetic organic compound characterized by the presence of a difluorocyclobutyl group attached to an imidazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,3-difluorocyclobutyl)-1H-imidazole typically involves the following steps:

Formation of the Difluorocyclobutyl Intermediate: The difluorocyclobutyl group can be synthesized through the reaction of cyclobutene with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions.

Coupling with Imidazole: The difluorocyclobutyl intermediate is then coupled with imidazole using a suitable coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This often includes the use of continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(3,3-Difluorocyclobutyl)-1H-imidazole can undergo various chemical reactions, including:

Oxidation: The imidazole ring can be oxidized using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reduction of the imidazole ring can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The difluorocyclobutyl group can participate in nucleophilic substitution reactions with reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-CPBA

Reduction: LiAlH4, NaBH4

Substitution: Sodium methoxide, potassium tert-butoxide

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the imidazole ring may yield imidazole N-oxides, while reduction can produce imidazolines .

Scientific Research Applications

4-(3,3-Difluorocyclobutyl)-1H-imidazole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule with applications in enzyme inhibition and protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties, including its use as a scaffold for drug design.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 4-(3,3-difluorocyclobutyl)-1H-imidazole involves its interaction with specific molecular targets. The difluorocyclobutyl group can enhance the compound’s binding affinity to certain enzymes or receptors, potentially leading to inhibition or modulation of their activity . The imidazole ring can participate in hydrogen bonding and π-π interactions, further contributing to its biological activity .

Comparison with Similar Compounds

Similar Compounds

(3,3-Difluorocyclobutyl)methanol: Shares the difluorocyclobutyl group but lacks the imidazole ring.

(3,3-Difluorocyclobutyl)ethanol: Similar structure with an ethanol group instead of an imidazole ring.

(3,3-Difluorocyclobutyl)benzoate: Contains a benzoate group in place of the imidazole ring.

Uniqueness

4-(3,3-Difluorocyclobutyl)-1H-imidazole is unique due to the combination of the difluorocyclobutyl group and the imidazole ring. This dual functionality provides distinct chemical and biological properties, making it a valuable compound for various applications.